Cas no 1507198-76-6 ((2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine)

• Product Name: (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine
• CAS No: 1507198-76-6
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• MDL: MFCD29991533
• CID: 4602916
• PubChem ID: 83672230
• Update Time: 2025-10-31

(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine

• MDL： MFCD29991533
• Inchi： 1S/C6H13N5/c1-6(2,3)11-9-5(4-7)8-10-11/h4,7H2,1-3H3
• InChI Key： KOUGRWDPLPAFFO-UHFFFAOYSA-N
• SMILES： N1=C(CN)N=NN1C(C)(C)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 273.6±42.0 °C at 760 mmHg
• Flash Point: 119.3±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine

Introduction to (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine, with the CAS number 1507198-76-6, stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical characteristics, recent research findings, and future prospects.

The molecular structure of (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine is characterized by a tetrazole ring substituted with a 2-tert-butyl group and a methanamine moiety at the 5-position. The presence of the tert-butyl group enhances the compound's stability and reactivity, making it a valuable candidate for various synthetic applications. The tetrazole ring itself is known for its versatility in medicinal chemistry due to its ability to act as a bioisostere for other heterocyclic systems.

Recent studies have highlighted the potential of tetrazole derivatives in the development of novel therapeutic agents. The (2H-1,2,3,4-tetrazol-5-yl) moiety in this compound has been investigated for its pharmacological properties. Research indicates that tetrazole-based compounds exhibit significant biological activity, including antimicrobial and anti-inflammatory effects. This has spurred interest in exploring derivatives like (2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)methanamine for their potential therapeutic benefits.

In the realm of drug discovery, the incorporation of bulky substituents like the tert-butyl group can influence the pharmacokinetic properties of a molecule. This modification can enhance solubility and metabolic stability, which are crucial factors in drug development. The methanamine part of the molecule contributes to its basic nature, allowing it to interact with various biological targets. Such interactions are essential for modulating biological pathways and treating diseases.

One of the most compelling aspects of (2H-1,2,3,4-tetrazol-5-yl)methanamine is its potential as a building block for more complex molecules. The tetrazole ring can be further functionalized to create novel scaffolds with enhanced biological activity. Researchers have been exploring methods to derivatize this compound to develop new drugs targeting various diseases. For instance, modifications at the 5-position of the tetrazole ring have shown promise in creating compounds with improved binding affinity to biological receptors.

The synthesis of (2H-1,2,3,4-tetrazol-5-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity. These techniques include transition metal-catalyzed reactions and microwave-assisted synthesis, which have significantly improved the efficiency of producing complex molecules like this one.

From a computational chemistry perspective, modeling studies have been conducted to understand the electronic properties and reactivity of (2H-1,2,3,4-tetrazol-5-yl)methanamine. These studies provide insights into how the molecule interacts with biological targets at the molecular level. Such information is invaluable for designing drugs with specific mechanisms of action. Additionally, computational methods have been used to predict the metabolic pathways of this compound, aiding in drug safety assessments.

The pharmaceutical industry has taken notice of the potential applications of compounds like (2H-1，2，3，4-tetrazol -5 -yI)methanamine. Several companies are investing in research to explore its therapeutic uses. Preclinical studies are underway to evaluate its efficacy and safety in treating various conditions. These studies involve both in vitro and in vivo models to assess how the compound behaves in different biological systems.

The versatility of (tert-butyl - (tetra z ol -5 - yI) metha nam ine) makes it an attractive candidate for interdisciplinary research. Chemists collaborate with biologists and pharmacologists to explore its potential applications in drug development. This collaborative approach has led to significant advancements in understanding how this compound interacts with biological systems and how it can be optimized for therapeutic use.

Future research directions include further derivatization of (tert-butyl-(tetra z ol -5 - yI) metha nam ine) to enhance its pharmacological properties. Innovations in synthetic chemistry will play a crucial role in developing new derivatives with improved efficacy and reduced side effects. Additionally， exploring its role in combination therapies could open up new avenues for treating complex diseases.

In conclusion,(tert-butyl-(tetra z ol -5 - yI) metha nam ine) represents a promising compound with significant potential in pharmaceutical research。 Its unique structural features， combined with recent advances in synthetic and computational chemistry， make it an exciting candidate for further exploration。 As research continues， we can expect to see more applications emerging from this versatile molecule， contributing to advancements in medicine and biotechnology。